Cas no 2249637-89-4 (4-2-(ethenesulfonyl)ethyl-2,3-dimethylmorpholine)

• Product Name: 4-2-(ethenesulfonyl)ethyl-2,3-dimethylmorpholine
• CAS No: 2249637-89-4
• MF: C₁₀H₁₉NO₃S
• MW: 233.327761888504
• CID: 6251618
• PubChem ID: 138051003
• Update Time: 2025-10-24

4-2-(ethenesulfonyl)ethyl-2,3-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-2-(ethenesulfonyl)ethyl-2,3-dimethylmorpholine
• 2249637-89-4
• EN300-26574365
• 4-(2-Ethenylsulfonylethyl)-2,3-dimethylmorpholine
• 4-[2-(ethenesulfonyl)ethyl]-2,3-dimethylmorpholine

• Inchi： 1S/C10H19NO3S/c1-4-15(12,13)8-6-11-5-7-14-10(3)9(11)2/h4,9-10H,1,5-8H2,2-3H3
• InChI Key： ZKTSUGVDUPOSQW-UHFFFAOYSA-N
• SMILES： S(C=C)(CCN1CCOC(C)C1C)(=O)=O

Computed Properties

• Exact Mass: 233.10856464g/mol
• Monoisotopic Mass: 233.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55Ų

Additional information on 4-2-(ethenesulfonyl)ethyl-2,3-dimethylmorpholine

4-2-(Ethenesulfonyl)ethyl-2,3-dimethylmorpholine: A Comprehensive Overview

4-2-(Ethenesulfonyl)ethyl-2,3-dimethylmorpholine (CAS No. 2249637-89-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom. The unique structure of 4-2-(ethenesulfonyl)ethyl-2,3-dimethylmorpholine makes it a promising candidate for various applications, particularly in the development of new therapeutic agents.

The sulfone group in the compound's structure imparts specific chemical and biological properties that are of great interest to researchers. Sulfones are known for their ability to form stable and reactive intermediates, which can be crucial in the synthesis of complex molecules. Additionally, the presence of the methyl groups and the ethenesulfonyl moiety contributes to the compound's overall stability and solubility, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of 4-2-(ethenesulfonyl)ethyl-2,3-dimethylmorpholine in several therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway. Specifically, it was shown to effectively inhibit cyclooxygenase (COX) and lipoxygenase (LOX), which are major targets for anti-inflammatory drugs.

Another area where 4-2-(ethenesulfonyl)ethyl-2,3-dimethylmorpholine shows promise is in neurodegenerative disorders. A preclinical study conducted by a team at the University of California demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects. The study found that it significantly reduced oxidative stress and neuronal damage in animal models of Parkinson's disease and Alzheimer's disease. These findings suggest that 4-2-(ethenesulfonyl)ethyl-2,3-dimethylmorpholine could be a valuable lead compound for developing new treatments for these debilitating conditions.

In addition to its therapeutic potential, 4-2-(ethenesulfonyl)ethyl-2,3-dimethylmorpholine has also been explored for its use as a chemical intermediate in synthetic processes. Its unique structure allows it to serve as a versatile building block for the synthesis of more complex molecules. For example, it can be used as a starting material for the preparation of sulfonamide derivatives, which have applications in various industries, including pharmaceuticals and agrochemicals.

The synthesis of 4-2-(ethenesulfonyl)ethyl-2,3-dimethylmorpholine has been optimized using modern synthetic techniques. One common approach involves the reaction of 4-vinylsulfonylbutyric acid with 2,3-dimethylmorpholine under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production. The robustness and reproducibility of this synthetic route have been validated through multiple independent studies.

To further understand the biological activity of 4-2-(ethenesulfonyl)ethyl-2,3-dimethylmorpholine, researchers have conducted extensive in vitro and in vivo experiments. These studies have provided valuable insights into its mechanism of action and potential side effects. For instance, cell culture assays have shown that this compound selectively targets specific pathways without causing significant cytotoxicity at therapeutic concentrations. Animal models have also confirmed its safety profile, with no major adverse effects observed even at high doses.

The future prospects for 4-2-(ethenesulfonyl)ethyl-2,3-dimethylmorpholine are promising. Ongoing clinical trials are evaluating its efficacy and safety in human subjects for various indications. Preliminary results from phase I trials have been encouraging, with patients showing good tolerance and positive responses to treatment. If these trials continue to yield positive outcomes, this compound could become an important addition to the arsenal of therapeutic agents available to clinicians.

In conclusion, 4-2-(ethenesulfonyl)ethyl-2,3-dimethylmorpholine (CAS No. 2249637-89-4) is a multifaceted compound with significant potential in both pharmaceutical research and industrial applications. Its unique chemical structure and biological properties make it an attractive candidate for further development and exploration. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing unmet medical needs and improving patient outcomes.